Cas no 2680736-90-5 (benzyl N-(6-bromo-1,8-naphthyridin-2-yl)carbamate)

• Product Name: benzyl N-(6-bromo-1,8-naphthyridin-2-yl)carbamate
• CAS No: 2680736-90-5
• MF: C₁₆H₁₂BrN₃O₂
• MW: 358.189382553101
• CID: 6532223
• PubChem ID: 165923274
• Update Time: 2025-07-25

benzyl N-(6-bromo-1,8-naphthyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680736-90-5
• benzyl N-(6-bromo-1,8-naphthyridin-2-yl)carbamate
• EN300-28299471

• Inchi： 1S/C16H12BrN3O2/c17-13-8-12-6-7-14(19-15(12)18-9-13)20-16(21)22-10-11-4-2-1-3-5-11/h1-9H,10H2,(H,18,19,20,21)
• InChI Key： GWHZCEZTEVBJRJ-UHFFFAOYSA-N
• SMILES： BrC1C=NC2C(C=1)=CC=C(NC(=O)OCC1C=CC=CC=1)N=2

Computed Properties

• Exact Mass: 357.01129g/mol
• Monoisotopic Mass: 357.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.1Ų

Additional information on benzyl N-(6-bromo-1,8-naphthyridin-2-yl)carbamate

Introduction to Benzyl N-(6-bromo-1,8-naphthyridin-2-yl)carbamate (CAS No. 2680736-90-5)

Benzyl N-(6-bromo-1,8-naphthyridin-2-yl)carbamate, a compound with the chemical identifier CAS No. 2680736-90-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a benzyl group and a carbamate moiety linked to a brominated 1,8-naphthyridine core imparts unique chemical properties that make it a promising candidate for further investigation.

The 1,8-naphthyridine scaffold is a heterocyclic compound that has been extensively studied for its biological activity. Its nitrogen-rich structure allows for multiple interactions with biological targets, making it a versatile platform for drug design. In particular, the bromination at the 6-position of the naphthyridine ring enhances its reactivity and affinity for certain enzymes and receptors. This modification is crucial in fine-tuning the pharmacokinetic and pharmacodynamic properties of the compound.

The carbamate functional group in Benzyl N-(6-bromo-1,8-naphthyridin-2-yl)carbamate introduces an additional layer of complexity to the molecule. Carbamates are known for their ability to form stable bonds with biological targets, often leading to potent and selective interactions. This feature makes them valuable in the development of drugs targeting enzymes such as kinases and proteases. The benzyl group further contributes to the molecule's solubility and bioavailability, which are critical factors in drug formulation.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. Among these, 1,8-naphthyridines have emerged as particularly promising scaffolds due to their broad spectrum of biological activities. Studies have shown that derivatives of 1,8-naphthyridine can exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The brominated derivative, Benzyl N-(6-bromo-1,8-naphthyridin-2-yl)carbamate, is no exception and has been investigated for its potential therapeutic effects.

In vitro studies have demonstrated that Benzyl N-(6-bromo-1,8-naphthyridin-2-yl)carbamate exhibits significant activity against various disease-causing agents. Its ability to interact with specific biological targets suggests that it could be developed into a novel therapeutic agent. For instance, research has indicated that this compound may inhibit the activity of certain kinases involved in cancer progression. Additionally, its antimicrobial properties have been explored, showing promise in combating resistant bacterial strains.

The synthesis of Benzyl N-(6-bromo-1,8-naphthyridin-2-yl)carbamate involves multiple steps that require precise control over reaction conditions. The introduction of the bromine atom at the 6-position of the naphthyridine ring is particularly critical and must be performed under controlled conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to optimize this process, resulting in more efficient and scalable production methods.

The pharmacological profile of Benzyl N-(6-bromo-1,8-naphthyridin-2-yl)carbamate is still under extensive investigation. Preclinical studies are being conducted to evaluate its efficacy and safety profile in animal models. These studies aim to provide a better understanding of how the compound interacts with biological systems and whether it can be developed into a viable therapeutic option for human use. The results from these studies will be crucial in determining the next steps in the development process.

The potential applications of Benzyl N-(6-bromo-1,8-naphthyridin-2-yl)carbamate extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in diagnostic imaging and as a tool compound in biochemical research. For instance, labeled derivatives of this compound could be used to visualize specific biological targets in living cells, providing valuable insights into disease mechanisms.

In conclusion, Benzyl N-(6-bromo-1,8-naphthyridin-2-yl)carbamate (CAS No. 2680736-90-5) is a fascinating compound with significant potential in pharmaceutical research and development. Its complex structure and unique functional groups make it a versatile tool for drug discovery. Ongoing studies aim to unlock its full therapeutic potential and explore new applications in medicine and biotechnology.